5-bromo-N-(4-((2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl)amino)phenyl)furan-2-carboxamide

• IUPAC Name: 5-bromo-N-[4-[(2-methyl-6-pyrazol-1-ylpyrimidin-4-yl)amino]phenyl]furan-2-carboxamide
• InChI: InChI=1S/C19H15BrN6O2/c1-12-22-17(11-18(23-12)26-10-2-9-21-26)24-13-3-5-14(6-4-13)25-19(27)15-7-8-16(20)28-15/h2-11H,1H3,(H,25,27)(H,22,23,24)
• InChI Key: ZBCZCRBKVBFLKN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)N2C=CC=N2)NC3=CC=C(C=C3)NC(=O)C4=CC=C(O4)Br
• Molecular Formula: C19H15BrN6O2
• Molecular Weight: 439.3 g/mol
• CAS No.: 1172795-40-2

Description

5-bromo-N-(4-((2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl)amino)phenyl)furan-2-carboxamide is a useful research compound. Its molecular formula is C19H15BrN6O2 and its molecular weight is 439.273. The purity is usually 95%.
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Mechanism of Action

Target of Action

The primary targets of the compound are yet to be identified. Compounds with similar structures, such as imidazole and indole derivatives, have been found to bind with high affinity to multiple receptors , which could suggest a broad range of potential targets for this compound.

Mode of Action

Based on the structure and the known activities of similar compounds, it is likely that it interacts with its targets through hydrogen bonding and other non-covalent interactions . These interactions may induce conformational changes in the target proteins, altering their activity and triggering downstream effects.

Biochemical Pathways

Similar compounds have been shown to influence a variety of biological processes, including inflammation, viral replication, and oxidative stress . Therefore, it is possible that this compound could also affect these or other related pathways.

Result of Action

Based on the known activities of similar compounds, it is likely that it could have a variety of effects, such as inhibiting the activity of certain enzymes, modulating the expression of specific genes, or disrupting cellular signaling pathways .